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Compound of Interest

Compound Name: VER-00158411

Cat. No.: B15584118 Get Quote

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of

VER-00158411, a checkpoint kinase 1 (CHK1) and CHK2 inhibitor identified by CAS number

1174664-88-0. Researchers, scientists, and drug development professionals are advised to

adhere to the following procedures to ensure laboratory safety and environmental compliance.

Immediate Safety Considerations
Before handling VER-00158411, consult the Safety Data Sheet (SDS). While specific hazard

classifications may vary by supplier, general precautions for handling potent chemical

compounds should be observed. Use appropriate personal protective equipment (PPE),

including safety glasses, gloves, and a lab coat. Work in a well-ventilated area, such as a

chemical fume hood, to avoid inhalation of any dust or aerosols.

Disposal Procedures
VER-00158411 and its containers must be disposed of as hazardous waste. Do not dispose of

this material down the drain or in regular trash.

Step-by-Step Disposal Protocol:

Waste Collection: Collect waste VER-00158411, including any contaminated materials (e.g.,

pipette tips, weighing paper, absorbent pads), in a designated, leak-proof, and properly
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labeled hazardous waste container. The container must be compatible with the chemical.

Labeling: Clearly label the waste container with "Hazardous Waste," the chemical name

"VER-00158411," the CAS number "1174664-88-0," and any relevant hazard pictograms.

Storage: Store the sealed hazardous waste container in a designated, secure area away

from incompatible materials. Ensure the storage area is cool and well-ventilated.

Professional Disposal: Arrange for the collection and disposal of the hazardous waste

through a licensed professional waste disposal service.[1] Follow all federal, state, and local

environmental control laws for disposal.

Quantitative Data for Disposal
No specific quantitative data for the disposal of VER-00158411 (e.g., concentration limits for

sewer disposal) is available, as drain disposal is prohibited. All waste must be handled as

concentrated hazardous material.

Parameter Value Source

CAS Number 1174664-88-0 [2]

Recommended Disposal

Method

Licensed Professional Waste

Disposal Service
[1]

Experimental Protocols
There are no specific experimental protocols required for the disposal of VER-00158411. The

primary procedure is collection, proper labeling, and transfer to a certified hazardous waste

management company.

Disposal Workflow
The following diagram illustrates the proper disposal workflow for VER-00158411.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b15584118?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC139280250&productDescription=1+2+4-1H-TRIAZOLE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b15584118?utm_src=pdf-body
https://www.targetmol.com/attachment/sds/3678420F-ABCD-489E-9786-B9E77A0BADC4/T17223
https://www.fishersci.com/store/msds?partNumber=AC139280250&productDescription=1+2+4-1H-TRIAZOLE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b15584118?utm_src=pdf-body
https://www.benchchem.com/product/b15584118?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15584118?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In the Laboratory External Disposal

Generate VER-00158411 Waste Collect in Designated
Hazardous Waste Container

Step 1
Label Container Correctly
(Name, CAS#, Hazards)

Step 2
Store in Secure,
Ventilated Area

Step 3
Arrange for Pickup by

Licensed Disposal Service
Step 4 Transport to

Waste Facility

Final Disposal via
Incineration or other
Approved Method

Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for VER-00158411.

Disclaimer: This information is intended as a guide and should not replace a thorough review of

the official Safety Data Sheet (SDS) for VER-00158411 and consultation with your institution's

Environmental Health and Safety (EHS) department. Always adhere to all applicable federal,

state, and local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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